Iodide ion

Description

An iodide ion is a negatively charged particle formed when iodine gains an electron . It is represented chemically as I⁻ and is the -1 oxidation state of iodine . Iodide is one of the largest monatomic anions, possessing a radius of approximately 206 picometers . Due to its size, iodide tends to form relatively weak bonds with other elements . Iodide compounds are often found in metal iodides and typically act as reducing agents . In everyday contexts, iodide is most commonly encountered as a component of various salts .

Many iodide salts are soluble in water, although generally less so than comparable chlorides and bromides . Iodide's larger size makes it less hydrophilic compared to smaller anions . Iodide ions play a role as reducing agents and antioxidants, capable of reacting with oxygen to produce iodine . They can also neutralize reactive oxygen species like hydrogen peroxide . Aqueous solutions of iodide salts can dissolve iodine more effectively than pure water due to the formation of the triiodide ion (I₃⁻), which has a brown color .

Similar to iodide, other polyatomic ions of iodine exist, such as iodite (IO₂⁻) and hypoiodite (IO⁻) . Iodite is an iodine dioxide anion, where iodine has an oxidation state of +3 . Hypoiodite features a covalent bond between iodine and oxygen but is very unstable and exists only in solution . These ions, like iodide, demonstrate the diverse chemistry of iodine in various oxidation states and bonding arrangements .

• CAS No.: 100934-04-1
• Product Name: Iodide ion
• Molecular Formula: I-
• Molecular Weight: 126.9045 g/mol
• IUPAC Name: iodide
• Standard InChI: InChI=1S/HI/h1H/p-1
• Standard InChIKey: XMBWDFGMSWQBCA-UHFFFAOYSA-M
• SMILES: [I-]
• Canonical SMILES: [I-]
• Synonyms: 2-Propenoic acid, 2-methyl-, polymer with methyl 2-methyl-2-propenoate and .alpha.-(2-methyl-1-oxo-2-propenyl)-.omega.-methoxypoly(oxy-1,2-ethanediyl)
• PubChem Compound: 30165
• Last Modified: Feb 18 2024